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Compound of Interest

Compound Name: BP Fluor 405 NHS Ester

Cat. No.: B15556566

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide a comprehensive overview and detailed protocols for the
conjugation of antibodies with BP Fluor™ 405 NHS Ester. This document is intended for
researchers, scientists, and professionals in drug development who require fluorescently
labeled antibodies for various applications, including flow cytometry, immunofluorescence, and
super-resolution microscopy.

Introduction

BP Fluor™ 405 NHS Ester is a water-soluble, blue-fluorescent dye that is well-suited for multi-
color imaging applications.[1][2] Its excitation is ideally matched to the 407 nm spectral line of
the krypton laser or the 408 nm violet laser diode.[1][2] Conjugates of BP Fluor™ 405 are pH-
insensitive between pH 4 and 10, providing stable fluorescence in a variety of experimental
conditions.[1][2] The N-hydroxysuccinimidyl (NHS) ester is the most common reactive group for
labeling primary amines, such as those found on the lysine residues of proteins.[1][3][4][5] This
chemistry allows for the formation of a stable, covalent amide bond between the dye and the
antibody.[4][6]

Proteins can be labeled with BP Fluor™ 405 NHS Ester at high molar ratios without significant
self-quenching, which leads to brighter conjugates and more sensitive detection.[1]
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Chemical Properties and Specifications

Property Value Reference

tris(triethylamine) 8-(2-((6-
((2,5-dioxopyrrolidin-1-

IUPAC Name yl)oxy)-6-oxohexyl)amino)-2- [7]
oxoethoxy)pyrene-1,3,6-
trisulfonate

CAS Number 2131079-93-9 [7]
Molecular Weight 1030.27 g/mol [7]
Excitation Max (Aex) ~402 nm [8]
Emission Max (Aem) ~424 nm [8]
Extinction Coefficient ~35,000 M~icm~t [8]
Reactive Group :I:;droxysuccinimidyl (NHS) o
Reactivity Primary amines (-NH2) [41[6]

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the chemical reaction of antibody conjugation and the general
experimental workflow.

Chemical Reaction

Antibody with Primary Amine (Lysine Residue) BP Fluor 405 NHS Ester

£ BP405-NHS ieleases
Fluorescently Labeled Antibody (Stable Amide Bond) N-hydroxysuccinimide (Leaving Group)
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Caption: Covalent bond formation between an antibody's primary amine and BP Fluor™ 405
NHS Ester.

1. Antibody Preparation 2. Dye Preparation
(Buffer Exchange) (Dissolve in DMSO/DMF)

3. Conjugation Reaction
(Mix Antibody and Dye)

4. Purification
(Remove Excess Dye)

5. Characterization
(Determine Degree of Labeling)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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